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Compound of Interest

Compound Name: L-Biphenylalanine

Cat. No.: B555396

An In-depth Technical Guide to the Safety and Handling of L-Biphenylalanine
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for L-Biphenylalanine
(CAS No: 155760-02-4), a derivative of the amino acid L-phenylalanine.[1][2] Adherence to
these guidelines is crucial for ensuring a safe laboratory environment.

Chemical Identification

L-Biphenylalanine is a synthetic amino acid derivative used in laboratory chemical
manufacturing and research.[1]

Identifier Value

Product Name L-Biphenylalanine

[1,1'-Biphenyl]-4-propanoic acid, a-amino-, (S)-;
Synonyms 4-Biphenylyl-L-alanine; 4-Phenyl-L-

phenylalanine; Biphenylalanine

CAS Number 155760-02-4
Molecular Formula C15H15NO2
Molecular Weight 241.29 g/mol
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(Data sourced from:[1][3][4])

Hazard Identification

L-Biphenylalanine is classified as hazardous under the Globally Harmonized System (GHS). It
is important to be aware of its potential health effects.

GHS Classification:

Acute Toxicity, Oral: Category 4[1]

Skin Corrosion/Irritation: Category 2[1]

Serious Eye Damage/Eye Irritation: Category 2A[1]

Specific Target Organ Toxicity, Single Exposure (Respiratory Tract Irritation): Category 3[1]

GHS Label Elements:
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Pictogram

Signal Word

Warning

Hazard Statements

H302: Harmful if swallowed.[1][3] H315: Causes
skin irritation.[1][3] H319: Causes serious eye
irritation.[1][3] H335: May cause respiratory
irritation.[1][3]

Precautionary Statements

Prevention: P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[1] P264: Wash
hands thoroughly after handling.[1] P270: Do
not eat, drink or smoke when using this product.
[1] P271: Use only outdoors or in a well-
ventilated area.[1] P280: Wear protective
gloves/protective clothing/eye protection/face
protection.[1] Response: P302+P352: IF ON
SKIN: Wash with plenty of soap and water.[1]
P304+P340: IF INHALED: Remove victim to
fresh air and keep at rest in a position
comfortable for breathing.[1] P305+P351+P338:
IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[1]
P330: Rinse mouth.[1] P362+P364: Take off
contaminated clothing and wash it before reuse.
[1] Storage: P403+P233: Store in a well-
ventilated place. Keep container tightly closed.
[1] P405: Store locked up.[1] Disposal: P501:
Dispose of contents/container in accordance

with local regulation.[1]

(Data sourced from:[1][3])

Toxicological Information

While specific quantitative toxicity data such as LD50 for L-Biphenylalanine is not readily

available in the provided search results, the GHS classification indicates it is harmful if
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swallowed and causes skin, eye, and respiratory irritation.[1] The toxicological properties have

not been thoroughly investigated.[5]

First Aid Measures

Immediate medical attention is crucial in case of exposure. The following protocols should be

followed.

Immediate Actions

Exposure Route

Eye Contact

Flush eyes immediately with

large amounts of water for at least 15 mins.

Remove contact lenses.

Skin Contact

Rinse skin thoroughly with

Remove contaminated clothing

large amounts of water. J

Inhalation

(.

Medical

Call a Physician

breathing is difficult, give CPR.

Relocate to fresh air. \

Ingestion

0yoxalo

Rinse mouth with water. \
Do NOT induce vomiting. J

Click to download full resolution via product page

First Aid Procedures for L-Biphenylalanine Exposure.

Detailed First Aid Protocols:

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
separating eyelids to ensure adequate flushing.[1][6] Remove any contact lenses if present
and easy to do so.[1][7] Promptly seek medical attention.[1]
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» Skin Contact: Thoroughly rinse the affected skin with plenty of water.[1] Remove all
contaminated clothing and shoes.[1] A physician should be consulted.[1]

 Inhalation: Move the individual to fresh air immediately.[1] If breathing is difficult,
cardiopulmonary resuscitation (CPR) may be administered, but avoid mouth-to-mouth
resuscitation.[1]

 Ingestion: Wash out the mouth with water. Do not induce vomiting.[1] Call a physician for
guidance.[1]

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide fire
extinguishers.[1][7][8]

» Special Hazards: During a fire, irritating fumes may be emitted.[1] Thermal decomposition
can lead to the release of hazardous combustion products like nitrogen oxides (NOx), carbon
monoxide (CO), and carbon dioxide (CO2).[8]

» Advice for Firefighters: Wear self-contained breathing apparatus (SCBA) and full protective
clothing.[1][8]

Accidental Release Measures

Proper containment and cleanup are essential to prevent environmental contamination and
personnel exposure.
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( Evacuate personnel to safe areas )
( Ensure adequate ventilation )

[Wear full personal protective equipment (PPE))

(See Section 7)

( Prevent further leakage or spillage )
]

i .
|

Sweep up and shovel into a suitable, . .
. . Prevent product from entering drains
closed container for disposal

'

Dispose of waste in accordance with j

local, state, and federal regulations

Spill Cleanup Complete

Click to download full resolution via product page

Workflow for Handling Accidental Spills.

Detailed Accidental Release Protocols:
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e Personal Precautions: Use full personal protective equipment. Avoid breathing vapors, mist,
or dust. Ensure the area is adequately ventilated and evacuate personnel to safe locations.

[11°]

e Environmental Precautions: Make efforts to prevent further leakage or spillage and avoid
allowing the product to enter drains.[1][5][9]

o Methods for Cleaning Up: For spills, sweep up the material and place it into a suitable,
closed container for disposal.[5][8][9] Avoid generating dust.[8][9]

Handling and Storage

Precautions for Safe Handling:

Avoid contact with skin and eyes and inhalation of dust or aerosols.[1]

Use only in areas with appropriate exhaust ventilation.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Conditions for Safe Storage:

Keep the container tightly sealed in a cool, dry, and well-ventilated area.[1][8]
e Protect from direct sunlight and sources of ignition.[1]

o Store locked up.[1]

¢« Recommended Storage Temperatures:

o Powder: -20°C for up to 3 years, or 4°C for up to 2 years.[2]

o In solvent: -80°C for 6 months, or -20°C for 1 month.[2]
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Exposure Controls and Personal Protective
Equipment

Engineering controls and personal protective equipment (PPE) are critical for minimizing

exposure.

Required Personal Protective Equipment (PPE)

/ /n:/cumponems
Eye/Face Protection Hand Protection Body Protection
(Safety goggles or face shield) (Protective gloves, e.g., nitrile) (Protective clothing, lab coat)

7=~ ~conirols

IS Engineering & Hygiene Controls
A
se in a well-ventilated area Practice good industrial hygiene.
or under a fume hood. Wash hands after handling.

Click to download full resolution via product page

PPE and Engineering Controls for L-Biphenylalanine.

Engineering Controls:
e Handle in a well-ventilated area, preferably in a fume hood, to keep airborne levels low.[9]
Personal Protective Equipment:

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[5]
A face shield may be necessary for splash protection.[10][11]

o Skin and Body Protection: Wear protective gloves (e.g., nitrile) and clothing, such as a lab
coat, to prevent skin exposure.[1][5][12]

o Respiratory Protection: If ventilation is insufficient, use a NIOSH (US) or CEN (EU) approved
respirator.[5] In general, respiratory protection is not required under normal use with
adequate ventilation.[9][13]
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Physical and Chemical Properties

Property Value

Appearance White to off-white solid powder

Odor No data available

Melting Point 227 - 229 °C

Boiling Point 428.6 £ 40.0 °C (Predicted)

Solubility H20i 16.67 mg/mL (requires pH adjustment to
14 with 1 M NaOH)

Density 1.190 + 0.06 g/cm3 (Predicted)

pKa 2.21 £ 0.10 (Predicted)

(Data sourced from:[2][3])

Stability and Reactivity

e Reactivity: No specific reactivity hazards are known.[8]

o Chemical Stability: The substance is stable under recommended storage conditions.[8]
o Conditions to Avoid: Direct sunlight, heat, and dust formation.[1][8]

e Incompatible Materials: Strong oxidizing agents.[8]

e Hazardous Decomposition Products: Combustion may produce carbon monoxide, carbon
dioxide, and nitrogen oxides.[8]

Disposal Considerations

Dispose of L-Biphenylalanine and its contaminated packaging in accordance with all
applicable country, federal, state, and local regulations.[1] It is recommended to use a licensed
disposal company for surplus and non-recyclable solutions.[5]

Experimental Protocols
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No specific experimental protocols for the safety and handling of L-Biphenylalanine were
found in the provided search results. For toxicological or other experimental studies,
researchers should develop protocols based on established OECD guidelines for chemical
testing, adapting them to the specific properties of L-Biphenylalanine. This would include, but
not be limited to, studies on acute oral toxicity, dermal and eye irritation, and mutagenicity.

Disclaimer: This document is intended as a guide and is based on publicly available safety
data. It is not a substitute for a thorough risk assessment by qualified professionals. Always
consult the most current Safety Data Sheet (SDS) from your supplier before handling this
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

 To cite this document: BenchChem. [L-Biphenylalanine safety and handling precautions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555396#I-biphenylalanine-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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